Cas no 1461708-68-8 ((6-Chloropyridazin-3-yl)methanol hydrochloride)

• Product Name: (6-Chloropyridazin-3-yl)methanol hydrochloride
• CAS No: 1461708-68-8
• MF: C₅H₆Cl₂N₂O
• MW: 181.01993894577
• CID: 4601083
• PubChem ID: 75480741
• Update Time: 2025-10-31

(6-Chloropyridazin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-chloropyridazin-3-yl)methanol hydrochloride
• (6-chloropyridazin-3-yl)methanol;hydrochloride
• AT17814
• (6-CHLOROPYRIDAZIN-3-YL)METHANOL HCL
• (6-Chloropyridazin-3-yl)methanol hydrochloride

• Inchi： 1S/C5H5ClN2O.ClH/c6-5-2-1-4(3-9)7-8-5;/h1-2,9H,3H2;1H
• InChI Key： XQVUVZUZWSNJRR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CO)N=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 91
• Topological Polar Surface Area: 46

Additional information on (6-Chloropyridazin-3-yl)methanol hydrochloride

(6-Chloropyridazin-3-yl)methanol Hydrochloride (CAS No. 1461708-68-8): An Overview

(6-Chloropyridazin-3-yl)methanol hydrochloride (CAS No. 1461708-68-8) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(chloromethyl)-6-chloropyridazine hydrochloride, is a derivative of pyridazine, a heterocyclic compound with a wide range of applications in the development of novel therapeutic agents.

The structure of (6-Chloropyridazin-3-yl)methanol hydrochloride features a pyridazine ring substituted with a chloromethyl group and a chlorine atom at the 6-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of (6-Chloropyridazin-3-yl)methanol hydrochloride as a key intermediate in the development of new drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

In addition to its medicinal applications, (6-Chloropyridazin-3-yl)methanol hydrochloride has been explored for its use in agrochemical formulations. Studies have shown that compounds derived from this intermediate can effectively control various plant pathogens, offering new solutions for crop protection and pest management. The versatility of this compound in both pharmaceutical and agricultural contexts underscores its importance in modern research and development.

The synthesis of (6-Chloropyridazin-3-yl)methanol hydrochloride typically involves several well-established chemical reactions. One common approach is the reaction of 6-chloropyridazine with formaldehyde followed by reduction to form the corresponding alcohol, which is then converted to the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for industrial production.

The physical and chemical properties of (6-Chloropyridazin-3-yl)methanol hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 195 to 197°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety, (6-Chloropyridazin-3-yl)methanol hydrochloride should be handled with care, following standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to avoid skin contact and inhalation.

The biological activity of (6-Chloropyridazin-3-yl)methanol hydrochloride has been investigated through various in vitro and in vivo studies. Research has shown that this compound can modulate specific enzymes and receptors involved in inflammatory responses and pain signaling pathways. For example, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs like aspirin and ibuprofen.

Clinical trials are currently underway to evaluate the safety and efficacy of drugs derived from (6-Chloropyridazin-3-yl)methanol hydrochloride. Preliminary results have been promising, with several compounds showing significant therapeutic potential without major side effects. These findings suggest that this class of compounds could offer new treatment options for patients suffering from chronic pain and inflammatory conditions.

Beyond its direct applications, (6-Chloropyridazin-3-yl)methanol hydrochloride serves as a valuable tool for understanding the structure-function relationships in pyridazine-based molecules. Its use as a model compound in biochemical assays and molecular modeling studies has provided insights into the mechanisms underlying its biological activity.

In conclusion, (6-Chloropyridazin-3-yl)methanol hydrochloride (CAS No. 1461708-68-8) is a versatile compound with significant potential in both pharmaceutical and agricultural research. Its unique chemical structure and biological properties make it an important intermediate in the development of novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern science.